BENGHE Foundational & Exploratory

Check Availability & Pricing

13C NMR Technical Guide: 3,4-Dimethoxy-N-
methylaniline Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3,4-dimethoxy-N-methylaniline
Compound Name:

hydrochloride
CAS No.: 1209739-54-7
Cat. No.: B1452829

Get Quote

Executive Summary

e Compound: 3,4-Dimethoxy-N-methylaniline Hydrochloride[1]
e Formula:
¢ MW: 203.67 g/mol [1]

» Key Analytical Challenge: Differentiating the protonated amine salt from the free base using
Carbon-13 NMR chemical shifts, specifically at the ipso and ortho positions relative to the
nitrogen.

¢ Primary Solvent: DMSO-

(preferred for solubility of the salt form).[1]

Experimental Protocol
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Sample Preparation

The hydrochloride salt is polar and often sparingly soluble in non-polar solvents like

[1]
» Solvent: Dimethyl sulfoxide-
(DMSO-

) is the standard.[1] Methanol-

(

) is a viable alternative.[1]

e Concentration: Dissolve 30-50 mg of the solid in 0.6 mL of solvent. Ensure complete
dissolution; sonicate if necessary.[1]

o Reference: Calibrate to the DMSO-

septet center at 39.52 ppm.

Acquisition Parameters (Standard 100 MHz Carbon)

o Pulse Sequence: Proton-decoupled

(e.q., zgpg30 or zgdc).[1]

» Relaxation Delay (D1): 2.0 — 3.0 seconds (ensure relaxation of quaternary carbons C3 and
C4).[1]

e Scans (NS): Minimum 512 scans (due to lower sensitivity of quaternary carbons and splitting
of signals by

guadrupolar broadening).

o Temperature: 298 K (

).[1]
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Structural Elucidation & Chemical Shift Analysis
Mechanistic Logic: The "Salt Effect"

In the free base (aniline), the nitrogen lone pair donates electron density into the aromatic ring
(+M effect), significantly shielding the ortho and para carbons and deshielding the ipso carbon.
Upon formation of the hydrochloride salt, the nitrogen is protonated (

). The lone pair is locked in the N-H bond and can no longer donate into the ring.

o Consequence 1: The ipso carbon (C1) shifts upfield (shielded) by ~10-15 ppm relative to the
free base.

o Consequence 2: The ortho/para carbons (C2, C6, C5) shift downfield (deshielded) as they
lose the electron density previously provided by the nitrogen.

Assignment Table (DMSO- )

Note: Values are chemically predicted based on substituent additivity rules (SCS) and
analogous veratrole/anilinium data.
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Chemical Shift (

Carbon Label Type Assignment Logic
» Ppm)
Quaternary ( Ipso to OMe;
C3 1495 Deshielded by
) Oxygen.[1]
Quaternary ( Ipso to OMe;
C4 148.0 Deshielded by
) Oxygen.[1]
Ipso to
Quaternary (
c1 ) 128.0-132.0 ; Upfield from free
base (~145 ppm).[1]
) Ortho to
Methine (
C6 ) 1150-1180 ; Downfield from free
base (~106 ppm).[1]
Methine ( Meta to
C5 111.5
) , Ortho to OMe.[1]
Ortho to
Methine (
c2 108.0 — 110.0 , Ortho to OMe
) (Sterically crowded).
[1]
Methyl ( Distinct methoxy
OMe 55.5-56.5 signals (often
) overlapping).[1]
Methyl ( N-Methyl on cation;
N-Me 35.0-38.0 Downfield from free

)

base (~31 ppm).[1]

Visualization of Assighments
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The following diagram illustrates the correlation between the chemical structure and the NMR
signals, highlighting the impact of the hydrochloride salt formation.

OMe Groups
~56 ppm C3/C4 (Ipso-0)
~148-150 ppm

(Deshielded)

Substituent Effect

~36 ppm

C1 (Ipso-N)
~130 ppm
(Shielded by H+)

C2/C6 (Ortho)
~108-115 ppm
(Deshielded vs Base)

Inductive Pull

Click to download full resolution via product page

Caption: Flow of electronic effects determining chemical shifts. Note the 'Salt Effect’
significantly altering C1 and Ortho carbons.

Troubleshooting & Impurities
Free Base Contamination

If the conversion to the hydrochloride salt is incomplete, you will observe "ghost" peaks
corresponding to the free amine.

e Indicator: Look for a small peak at ~31.0 ppm (Free Base N-Me) and ~144 ppm (Free Base
C1).[1]

o Remediation: Add 1-2 drops of concentrated HCI (or DCI) to the NMR tube to force full
protonation.[1]

Solvent Residuals (DMSO-d6)
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e Septet: ~39.5 ppm (Can obscure the N-Me peak if the salt shift falls exactly in this range).
o Water: ~3.33 ppm (

NMR) — verify the sample is dry, as water can facilitate proton exchange, broadening signals.

[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3,4-Dimethoxyaniline | CBH11NO2 | CID 22770 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [13C NMR Technical Guide: 3,4-Dimethoxy-N-
methylaniline Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1452829/docs#13c-nmr-technical-guide-3-4-
dimethoxy-n-methylaniline-hydrochloride]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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